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Compound Name: Methyluridine-5-oxyacetic acid

CAS No.: 66536-81-0

Cat. No.: B1217485

Get Quote

Executive Summary
The modification of uridine at the wobble position (U34) of tRNA is not merely a structural

nuance; it is a critical determinant of translational efficiency and reading frame maintenance in

bacteria. Among these modifications, 5-methoxycarbonylmethoxyuridine (mc⁵o²U)—often

referred to as the methyl ester of uridine-5-oxyacetic acid—represents a pinnacle of

biosynthetic complexity.

This guide moves beyond basic pathway description to explore the genetic and metabolic

integration of mc⁵o²U synthesis.[1] We analyze the unique dependence on the shikimate

pathway intermediate prephenate, the role of the non-canonical cofactor carboxy-SAM (Cx-

SAM), and the translational consequences of modification deficiency.

The Biological Imperative: Thermodynamics of the
Wobble
In Escherichia coli and other Gram-negative bacteria, the redundancy of the genetic code

requires tRNAs to recognize multiple codons. Unmodified uridine at position 34 (U34) can read

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1217485#bc-rfq
https://www.researchgate.net/figure/The-proposed-biosynthetic-pathway-for-the-synthesis-of-cmo-5-U-and-mcmo-5-U-The-dashed_fig4_8330680
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217485?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A- and G-ending codons, but with poor thermodynamic stability for G-ending codons.

The synthesis of mc⁵o²U at U34 in tRNA

, tRNA

, tRNA

, and tRNA

fundamentally alters this landscape:

Conformational Rigidity: The 5-oxyacetic acid side chain locks the uracil base into the C3'-

endo conformation, preventing "codon slip" and maintaining the reading frame.

Expanded Recognition: The modification stabilizes the U:G wobble base pair and allows the

reading of U-ending codons (U:U interactions), effectively expanding the decoding capacity

of a single tRNA species.

Clinical Relevance: Loss of mc⁵o²U does not just slow growth; it increases +1 frameshifting

errors. This pathway is absent in eukaryotes (which use different modifications like mcm⁵U),

making the biosynthetic enzymes (CmoA, CmoB, CmoM) high-value targets for novel

antimicrobial development.

The Biosynthetic Machinery: A Non-Canonical
Pathway
The synthesis of mc⁵o²U is distinct because it bridges central carbon metabolism (shikimate

pathway) with RNA modification. It does not rely solely on standard S-adenosylmethionine

(SAM) transfers.

The Enzyme Cascade
The pathway proceeds from 5-hydroxyuridine (ho⁵U) to the final methylated form (mc⁵o²U) via

three specific gene products: cmoA, cmoB, and cmoM.

Step 1: Cofactor Synthesis (The cmoA Node)
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Unlike typical methyltransferases, the carboxymethyl group donor is not a simple metabolite.[2]

The enzyme CmoA synthesizes a unique cofactor, carboxy-S-adenosyl-L-methionine (Cx-

SAM).[3]

Substrates: SAM + Prephenate.[2]

Mechanism: CmoA catalyzes the condensation of prephenate (an aromatic amino acid

precursor) with SAM.[2]

Significance: This links tRNA modification rates directly to the cell's metabolic state regarding

aromatic amino acid synthesis.

Step 2: Carboxymethyl Transfer (The cmoB Node)
CmoB acts as the transferase.[2][3][4]

Reaction: Transfers the carboxymethyl group from Cx-SAM to the 5-hydroxyl group of ho⁵U-

tRNA.[2][3]

Product: 5-carboxymethoxyuridine (cmo⁵U).[2][3][4]

Note: In the absence of CmoM, cmo⁵U is the final product found in the tRNA.

Step 3: Terminal Methylation (The cmoM Node)
CmoM (S-adenosyl-L-methionine-dependent methyltransferase) completes the synthesis.

Reaction: Methylates the carboxyl group of cmo⁵U using standard SAM.

Product: 5-methoxycarbonylmethoxyuridine (mc⁵o²U).

Pathway Visualization
The following diagram illustrates the flow of metabolites and genetic regulation.
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Caption: The biosynthetic pathway of mc⁵o²U showing the convergence of the Shikimate

pathway (Prephenate) and SAM utilization.

Genetic Regulation & Metabolic Integration
The regulation of mc⁵o²U is not controlled by a simple "on/off" promoter switch but is heavily

integrated into the cell's metabolic flux.

The Prephenate Checkpoint
The most critical regulatory aspect is the dependence on prephenate.

Mechanism: Prephenate is an intermediate in the biosynthesis of Phenylalanine and

Tyrosine.

Effect: Under conditions of aromatic amino acid starvation, prephenate pools are depleted.

Consequently, CmoA cannot synthesize Cx-SAM, and tRNA modification halts at the ho⁵U

stage.

Biological Logic: This acts as a sensor.[5] If the cell lacks amino acids, it reduces

translational efficiency (by halting wobble modification) to conserve energy and prevent the

production of misfolded proteins due to ribosomal stalling.

Transcriptional Control
While cmoA and cmoB (often organized as an operon cmoA-cmoB) are constitutively

expressed at basal levels, their activity is modulated by:
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Growth Phase: Expression peaks during exponential growth when translation demand is

highest.

Stringent Response: During severe stress (ppGpp accumulation), rRNA and tRNA synthesis

is downregulated, indirectly reducing the substrate pool for these enzymes.

Analytical Workflow: Detection and Quantification
Validating the presence of mc⁵o²U requires high-resolution mass spectrometry. Antibody-based

methods lack the specificity to distinguish between cmo⁵U and mc⁵o²U.

Protocol: LC-MS/MS Quantification of Modified
Nucleosides[6]
Objective: Isolate tRNA and quantify the relative abundance of mc⁵o²U vs. its precursors.

Phase 1: Sample Preparation
Cell Lysis: Harvest E. coli (mid-log phase). Lyse in buffer containing Deferoxamine (to

chelate iron and prevent oxidative damage to nucleosides).

RNA Isolation: Use a phenol-chloroform extraction enriched for small RNAs (<200 nt).

Critical Step: Do not use silica columns designed for total RNA if they have a size cutoff

that excludes tRNAs.

Phase 2: Enzymatic Hydrolysis to Nucleosides
To analyze the nucleosides, the tRNA phosphodiester backbone must be completely digested.

Cocktail:

Nuclease P1 (0.5 U): Cleaves phosphodiester bonds.

Phosphodiesterase I (Snake Venom, 0.05 U): Exonuclease activity.

Alkaline Phosphatase (CIP, 1 U): Removes terminal phosphates to yield neutral

nucleosides.
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Incubation: 37°C for 2-4 hours.

Filtration: 10 kDa MWCO spin filter to remove enzymes.

Phase 3: LC-MS/MS Analysis[6]
Column: Reverse-Phase C18 (e.g., Agilent ZORBAX Eclipse Plus), 2.1 x 100 mm, 1.8 µm.

Mobile Phase:

A: 0.1% Formic acid in Water.

B: 0.1% Formic acid in Acetonitrile.

Gradient: 0% B (0-2 min)

15% B (15 min)

90% B (wash).

Detection: Triple Quadrupole MS in Positive Ion Mode (ESI+).

Target Transitions (MRM):

Nucleoside Parent Ion (m/z)
Fragment Ion
(Base) (m/z)

Neutral Loss
(Ribose)

Uridine (U) 245.1 113.1 132

cmo⁵U 317.1 185.1 132

mc⁵o²U 331.1 199.1 132

Note: The transition 331.1

199.1 corresponds to the loss of the ribose moiety (132 Da), leaving the modified base.

Therapeutic & Synthetic Applications
Antibiotic Targeting
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The cmo pathway is bacterial-specific. Human cells use the mcm⁵ (methoxycarbonylmethyl)

pathway, which involves different enzymes (ALKBH8 homologues).

Strategy: Inhibitors of CmoA (blocking Cx-SAM synthesis) would selectively impair bacterial

translation without affecting human host cells. This is particularly effective against multi-drug

resistant Gram-negative pathogens where translation fidelity is already compromised by

other stressors.

Synthetic Biology
For researchers engineering E. coli to produce complex proteins:

Optimization: Overexpression of cmoM can ensure maximal modification of tRNA, reducing

frameshifting errors during the expression of heterologous genes rich in A/G/U-ending

codons.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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scientists and researchers to drive progress in science
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Contact our Ph.D. Support Team for a compatibility check
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